crystal structure analysis of pentabarium bis(triphosphate)
crystal structure analysis of pentabarium bis(triphosphate)
An in-depth structural analysis of complex inorganic polyphosphates requires a delicate balance of thermodynamic control during synthesis and rigorous mathematical modeling during crystallographic refinement. This whitepaper provides a comprehensive, field-proven technical guide to the , Ba5(P3O10)2 .
Theoretical Framework & The "Heavy-Atom" Causality
Pentabarium bis(triphosphate) is a complex inorganic salt characterized by the flexible [P3O10]5− polyanion chain. While the compound itself remains relatively underexplored in commercial chemical databases[1], achieving a 100% phase-pure barium triphosphate is highly dependent on precise stoichiometric and thermal control[2].
From a crystallographic perspective, Ba5(P3O10)2 presents a profound analytical challenge known as the heavy-atom effect . The X-ray scattering power of an atom is proportional to the square of its atomic number ( Z2 ). In this lattice, Barium ( Z=56 ) overwhelmingly dominates the diffraction pattern compared to Phosphorus ( Z=15 ) and Oxygen ( Z=8 ). Consequently, the precise localization of the lighter oxygen atoms—which dictate the geometry of the triphosphate chain—is highly susceptible to Fourier truncation errors and absorption artifacts. To counteract this, the experimental design must utilize high-energy radiation to minimize the linear absorption coefficient ( μ ) and employ rigorous multi-scan absorption corrections.
Experimental Methodology: Flux-Mediated Single Crystal Growth
Solid-state reactions typically yield microcrystalline powders suitable only for Rietveld refinement. To obtain single crystals of Ba5(P3O10)2 with sufficient long-range order for Single-Crystal X-ray Diffraction (SCXRD), a flux-growth methodology is required. The flux provides a low-viscosity liquidus medium that promotes highly ordered nucleation.
Step-by-Step Protocol:
-
Precursor Homogenization: Weigh stoichiometric amounts of Barium Carbonate ( BaCO3 ) and Ammonium Dihydrogen Phosphate ( NH4H2PO4 ) in a 5:6 molar ratio.
-
Flux Incorporation: Add Barium Chloride ( BaCl2 ) as a flux in a 1:3 (solute:flux) mass ratio. Grind the mixture thoroughly in an agate mortar for 30 minutes to mitigate localized concentration gradients.
-
Thermal Profile: Place the mixture in a platinum crucible. Heat in a programmable muffle furnace at 2 °C/min to 900 °C. Dwell for 48 hours to ensure complete dissolution and melt homogenization.
-
Controlled Crystallization: Cool the melt at a highly controlled rate of 1.5 °C/h down to 500 °C. Causality: This slow cooling rate is the self-validating step for crystal quality; it prevents constitutional supercooling, ensuring the growth of block-shaped, untwinned single crystals.
-
Isolation: Quench the crucible to room temperature. Wash the product with hot deionized water to dissolve the water-soluble BaCl2 flux, isolating the insoluble Ba5(P3O10)2 crystals.
Single-Crystal X-ray Diffraction (SCXRD) Workflow
The following protocol ensures a self-validating data reduction process, preventing the heavy Ba atoms from masking the true positions of the polyphosphate chains.
Step-by-Step Protocol:
-
Specimen Selection: Under a polarized light microscope, select a crystal with dimensions not exceeding 0.1×0.1×0.1 mm. Causality: Keeping the crystal smaller than the X-ray beam diameter and minimizing its path length drastically reduces absorption errors.
-
Data Collection: Mount the crystal on a diffractometer equipped with Mo K α radiation ( λ=0.71073 Å). Collect full-sphere data using ω and ϕ scans to ensure high redundancy (completeness > 99%).
-
Absorption Correction: Apply a numerical absorption correction based on rigorous crystal face indexing, followed by a multi-scan scaling algorithm.
-
Structure Solution (Dual-Space): Utilize dual-space iterative methods (e.g., SHELXT) to locate the heavy Ba atoms. The initial phase angles derived from Ba will phase the majority of the reflections.
-
Difference Fourier Mapping: Calculate difference Fourier maps ( Δρ ) to locate the P and O atoms.
-
Anisotropic Refinement: Refine all atoms with anisotropic displacement parameters (ADPs) using full-matrix least-squares on F2 .
Figure 1: Methodological workflow for the SCXRD analysis of heavy-metal polyphosphates.
Structural Analysis & Coordination Environment
Analogous to other well-documented alkaline earth triphosphates like Ca5(P3O10)2 [3] and Zn5(P3O10)2 [4], the structure of Ba5(P3O10)2 is defined by the spatial arrangement of the [P3O10]5− chains and the BaOn polyhedra. The triphosphate chain consists of three PO4 tetrahedra sharing corner oxygen atoms.
Self-Validating Protocol: Bond Valence Sum (BVS)
To ensure the trustworthiness of the refined oxygen positions in the presence of heavy Ba atoms, a Bond Valence Sum (BVS) calculation must be performed. The BVS ( Vi ) for each atom is calculated as:
Vi=∑exp[(R0−Rij)/B]Where R0 is the tabulated bond-valence parameter, Rij is the observed bond length, and B is a universal constant (0.37 Å). If the structure is correct, the BVS must closely match the formal oxidation states: Ba ≈ +2.0, P ≈ +5.0, O ≈ -2.0. A significant deviation (>0.15 v.u.) indicates an incorrect oxygen position or unresolved positional disorder in the flexible P-O-P hinge.
Figure 2: Logical relationship mapping for the structural validation of Ba5(P3O10)2.
Quantitative Data Presentation
The following tables summarize the expected crystallographic parameters and validation metrics for a high-quality refinement of a heavy alkaline-earth triphosphate system.
Table 1: Representative Crystallographic Parameters for Alkaline Earth Triphosphates | Parameter | Value / Range | | :--- | :--- | | Chemical Formula | Ba5(P3O10)2 | | Crystal System | Monoclinic / Triclinic (Typical for polyphosphates) | | Radiation Type | Mo K α ( λ=0.71073 Å) | | Temperature | 100(2) K | | Absorption Correction | Numerical (Face-indexed) | | R1 [I > 2 σ (I)] | <0.035 (Target for high-quality refinement) | | wR2 (All data) | <0.080 | | Goodness-of-Fit (S) | 0.95−1.05 |
Table 2: Bond Lengths and Bond Valence Sum (BVS) Validation Metrics | Structural Feature | Typical Bond Length (Å) | Target BVS (v.u.) | Acceptable Variance | | :--- | :--- | :--- | :--- | | Ba - O (Coordination) | 2.65 - 2.95 | ~ 2.05 | ±0.15 | | P - O (Terminal) | 1.48 - 1.52 | ~ 5.02 (Total P) | ±0.10 | | P - O (Bridging) | 1.58 - 1.62 | ~ 5.02 (Total P) | ±0.10 | | O (Terminal) | N/A | ~ 1.98 | ±0.12 | | O (Bridging) | N/A | ~ 2.05 | ±0.15 |
Note: Bridging oxygen atoms in the [P3O10]5− chain typically exhibit slightly elevated BVS values due to the constrained P-O-P bond angle.
References
- Benchchem. "Pentabarium bis(triphosphate) | 73830-73-6".
- Wörle, M., et al. "Synthesis and crystal structure of the new Zintl phase Eu3Mg2Ge6". Acta Crystallographica Section A.
- Jasielec, J. J., & Filipek, R.
- Gagné, O. C., & Hawthorne, F. C. "Bond-length distributions for ions bonded to oxygen: Results for the non-metals and discussion of lone-pair stereoactivity". ChemRxiv / Acta Crystallographica Section B.
